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Compound of Interest

(8R)-1-(4-nitrophenyl)pyrrolidin-3-
Compound Name:

ol
CAS No.: 181959-79-5
Cat. No.: B2920048

Get Quote

\ J

The toxicological and safety profile of (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol can be inferred
from an expert analysis of its constituent functional groups. The presence of a 4-nitrophenyl
group suggests hazards associated with aromatic nitro compounds, while the pyrrolidinol
backbone points to potential irritation and other effects characteristic of cyclic amines and
alcohols.

The 4-Nitrophenyl Moiety: A Key Contributor to Toxicity

Aromatic nitro compounds, such as 4-nitrophenol, are known to be harmful if swallowed,
inhaled, or in contact with skin[2][3][4]. A significant hazard associated with these compounds is
the potential for causing damage to organs, particularly the liver and kidneys, through
prolonged or repeated exposure[2].

The Pyrrolidinol Moiety: Irritation Potential

The pyrrolidinol component, based on data for similar compounds like 3-pyrrolidinol, is likely to
cause skin and serious eye irritation[5]. It may also cause respiratory irritation.
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Based on this analysis, a presumptive GHS classification for (3R)-1-(4-nitrophenyl)pyrrolidin-

3-ol is proposed to guide safe handling practices.

Table 1: Presumptive GHS Hazard Classification for (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol

Hazard Class

Hazard Category

Hazard Statement

H302: Harmful if swallowed.[2]

Acute Toxicity, Oral Category 4 ]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.[2][4]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2][4]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[5]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation.[5][6]
H373: May cause damage to
Specific Target Organ Toxicity organs (Kidney, Liver) through
Category 2
(Repeated Exposure) prolonged or repeated
exposure.[2]
Hazardous to the Aquatic H402: Harmful to aquatic life.
Category 3

Environment, Acute Hazard

[2]

Prudent Laboratory Practices: Handling and Storage

Given the inferred hazards, stringent adherence to safe laboratory practices is paramount.

Engineering Controls and Personal Protective

Equipment (PPE)

All work with (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood to minimize inhalation exposure[2]

[3]. The following PPE is mandatory:
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o Eye Protection: Safety glasses with side-shields or chemical safety goggles conforming to
EN166 (EU) or NIOSH (US) standards[4].

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) tested according to EN 374.
Gloves must be inspected before use and disposed of properly after handling the

compound[4][6].

o Body Protection: A lab coat or other protective clothing to prevent skin contact. For larger
guantities or when there is a risk of splashing, an apron or chemical-resistant suit may be

necessary[7].

Safe Handling and Storage Workflow

The following workflow ensures the safe handling and storage of (3R)-1-(4-
nitrophenyl)pyrrolidin-3-ol.
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Caption: Workflow for Safe Handling and Storage.
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Emergency Procedures: A Self-Validating System
for Safety

Preparedness is key to mitigating the impact of any laboratory incident. The following protocols
provide a clear, actionable response plan.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First-Aid Measures for (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol Exposure

Exposure Route First-Aid Protocol

Move the person to fresh air. If breathing is
) difficult, call for immediate medical attention. If
Inhalation , . i
breathing has stopped, provide artificial

respiration[2][3].

Immediately remove all contaminated clothing.
) Rinse the affected skin area with plenty of water
Skin Contact ] ] o
for at least 15 minutes. Seek medical attention if

irritation persists[2][3][8].

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o i

do. Continue rinsing for at least 15 minutes. Call

an ophthalmologist[2].

Do NOT induce vomiting. Rinse mouth with
water. Immediately make the victim drink water

Ingestion (two glasses at most). Never give anything by
mouth to an unconscious person. Seek

immediate medical attention[2][3][4].

Chemical Spill Response

A structured approach to spill management is essential to prevent further contamination and

exposure.
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Caption: Decision Tree for Chemical Spill Response.
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Physical and Chemical Properties

While specific experimental data for (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol is limited, the
properties of its analogs provide valuable insights.

Table 3: Physical and Chemical Properties of Analogous Compounds

Property 4-Nitrophenol 3-Pyrrolidinol

Colorless to pale yellow White to slightly pale yellow
Appearance ] ]

solid[9] solid[5]
Melting Point 110 - 115 °C[2] 30 °C (Freezing point)[5]
Boiling Point 279 °C[2] 70 °C at 0.08 kPa[5]

Soluble in water and

Solubility Soluble in water[9]
methanol[10]

Stability and Reactivity

(3R)-1-(4-nitrophenyl)pyrrolidin-3-ol is expected to be stable under recommended storage
conditions[7]. However, it is crucial to avoid:

e Strong Oxidizing Agents, Strong Acids, and Strong Bases: These can lead to vigorous and
potentially hazardous reactions.

o Excessive Heat and Ignition Sources: As a solid organic compound, it may be combustible at
high temperatures, and dust formation should be avoided to prevent the risk of a dust
explosion[7].

Disposal Considerations

All waste materials, including the compound itself, contaminated absorbent materials, and
disposable PPE, must be treated as hazardous waste. Dispose of contents and container in
accordance with local, state, and federal regulations at an approved waste disposal plant[11].
Do not allow the product to enter drains or waterways[2][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b2920048?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2920048?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

